Cas no 2228820-07-1 (3,6-dichloro-4-(piperidin-4-yl)methylpyridazine)

• Product Name: 3,6-dichloro-4-(piperidin-4-yl)methylpyridazine
• CAS No: 2228820-07-1
• MF: C₁₀H₁₃Cl₂N₃
• MW: 246.136319875717
• CID: 5916347
• PubChem ID: 165794785
• Update Time: 2025-10-28

3,6-dichloro-4-(piperidin-4-yl)methylpyridazine Chemical and Physical Properties

Names and Identifiers

• 3,6-dichloro-4-(piperidin-4-yl)methylpyridazine
• EN300-1978775
• 3,6-dichloro-4-[(piperidin-4-yl)methyl]pyridazine
• 2228820-07-1

• Inchi： 1S/C10H13Cl2N3/c11-9-6-8(10(12)15-14-9)5-7-1-3-13-4-2-7/h6-7,13H,1-5H2
• InChI Key： PBHZJOGVWCDVCB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(N=N1)Cl)CC1CCNCC1

Computed Properties

• Exact Mass: 245.0486528g/mol
• Monoisotopic Mass: 245.0486528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.8Ų

Additional information on 3,6-dichloro-4-(piperidin-4-yl)methylpyridazine

Professional Introduction to 3,6-dichloro-4-(piperidin-4-yl)methylpyridazine (CAS No. 2228820-07-1)

3,6-dichloro-4-(piperidin-4-yl)methylpyridazine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 2228820-07-1, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of 3,6-dichloro-4-(piperidin-4-yl)methylpyridazine incorporates both chloro and piperidine substituents, which are known to enhance the pharmacological activity and binding affinity of drug molecules.

The compound's pyridazine core is a key feature that contributes to its versatility in medicinal chemistry. Pyridazines are heterocyclic aromatic compounds that have been widely studied for their biological activities. In particular, the presence of chlorine atoms at the 3 and 6 positions increases the electrophilicity of the molecule, making it a valuable intermediate in synthetic chemistry. The piperidine moiety at the 4-position further enhances the compound's potential as a pharmacophore by providing a nitrogen-rich environment that can interact with biological targets.

Recent advancements in drug discovery have highlighted the importance of multifunctional compounds that can modulate multiple biological pathways simultaneously. 3,6-dichloro-4-(piperidin-4-yl)methylpyridazine exhibits promising characteristics in this regard. Its dual functionality, arising from the chloro and piperidine groups, suggests that it could be a lead compound for developing drugs targeting complex diseases such as cancer and inflammatory disorders. Studies have shown that similar pyridazine derivatives exhibit inhibitory effects on various enzymes and receptors involved in disease progression.

In the context of oncology research, 3,6-dichloro-4-(piperidin-4-yl)methylpyridazine has been investigated for its potential to interfere with key signaling pathways implicated in tumor growth and survival. The chloro substituents facilitate electrophilic interactions with nucleophilic residues on target proteins, while the piperidine group enhances solubility and bioavailability. Preliminary in vitro studies have demonstrated that this compound can inhibit the activity of enzymes such as tyrosine kinases, which are overexpressed in many cancer cell lines.

The synthesis of 3,6-dichloro-4-(piperidin-4-yl)methylpyridazine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of a pyridazine precursor, followed by introduction of chloro groups and subsequent coupling with piperidine derivatives. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve efficiency and minimize side products.

The pharmacokinetic properties of 3,6-dichloro-4-(piperidin-4-yl)methylpyridazine are also of great interest. Research indicates that this compound exhibits moderate solubility in both water and organic solvents, which is advantageous for formulating dosage forms suitable for oral or intravenous administration. Additionally, preliminary pharmacokinetic studies suggest that it has a reasonable bioavailability profile, allowing for effective delivery to target tissues.

In conclusion, 3,6-dichloro-4-(piperidin-4-yl)methylpyridazine (CAS No. 2228820-07-1) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable tool for exploring new therapeutic strategies. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in addressing complex medical challenges.